Cas no 2287339-87-9 (1-(3-methoxybutyl)-1H-1,2,3-benzotriazol-4-ol)

• Product Name: 1-(3-methoxybutyl)-1H-1,2,3-benzotriazol-4-ol
• CAS No: 2287339-87-9
• MF: C₁₁H₁₅N₃O₂
• MW: 221.255702257156
• CID: 6508943
• PubChem ID: 165738063
• Update Time: 2025-08-02

1-(3-methoxybutyl)-1H-1,2,3-benzotriazol-4-ol Chemical and Physical Properties

Names and Identifiers

• 2287339-87-9
• EN300-6750541
• 1-(3-methoxybutyl)-1H-1,2,3-benzotriazol-4-ol

• Inchi： 1S/C11H15N3O2/c1-8(16-2)6-7-14-9-4-3-5-10(15)11(9)12-13-14/h3-5,8,15H,6-7H2,1-2H3
• InChI Key： CIKQIKWMIUBRBJ-UHFFFAOYSA-N
• SMILES： O(C)C(C)CCN1C2C=CC=C(C=2N=N1)O

Computed Properties

• Exact Mass: 221.116426730g/mol
• Monoisotopic Mass: 221.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 60.2Ų

Additional information on 1-(3-methoxybutyl)-1H-1,2,3-benzotriazol-4-ol

Professional Introduction to Compound with CAS No. 2287339-87-9 and Product Name: 1-(3-methoxybutyl)-1H-1,2,3-benzotriazol-4-ol

The compound identified by the CAS number 2287339-87-9 and the product name 1-(3-methoxybutyl)-1H-1,2,3-benzotriazol-4-ol represents a significant area of interest in the field of chemical biology and pharmaceutical research. This compound belongs to the benzotriazole class, a heterocyclic organic compound that has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a 3-methoxybutyl side chain and a hydroxyl group at the 4-position of the benzotriazole ring, contribute to its unique chemical properties and reactivity.

Benzotriazoles are known for their broad spectrum of biological activities, including antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The 1-(3-methoxybutyl)-1H-1,2,3-benzotriazol-4-ol derivative has been studied for its potential role in modulating various biological pathways. Recent research has highlighted the compound's ability to interact with specific enzymes and receptors, making it a promising candidate for further investigation in therapeutic applications.

In the realm of drug discovery, the structural motif of benzotriazoles provides a versatile scaffold for designing novel pharmacophores. The 3-methoxybutyl group introduces a hydrophobic region that can enhance membrane permeability, while the hydroxyl group at the 4-position allows for further functionalization through esterification or other chemical modifications. These features make 1-(3-methoxybutyl)-1H-1,2,3-benzotriazol-4-ol a valuable intermediate in synthetic chemistry and a potential lead compound for developing new therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with biological targets. Studies have demonstrated that 1-(3-methoxybutyl)-1H-1,2,3-benzotriazol-4-ol can bind to enzymes involved in signal transduction pathways, suggesting its potential use in treating diseases associated with aberrant signaling. Additionally, its ability to cross cell membranes efficiently makes it an attractive candidate for topical applications or oral formulations.

The synthesis of 1-(3-methoxybutyl)-1H-1,2,3-benzotriazol-4-ol involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 3-methoxybutyl side chain necessitates careful selection of reagents and catalysts to ensure high yield and purity. Researchers have explored various synthetic routes, including nucleophilic substitution reactions and condensation processes, to optimize the production of this compound. The development of efficient synthetic methodologies is crucial for scaling up production and facilitating further research.

One of the most compelling aspects of 1-(3-methoxybutyl)-1H-1,2,3-benzotriazol-4-ol is its potential in addressing unmet medical needs. Ongoing clinical trials and preclinical studies are evaluating its efficacy in treating various conditions, including inflammatory disorders and neurodegenerative diseases. The compound's ability to modulate key biological pathways has sparked interest among pharmaceutical companies looking to develop next-generation therapeutics. Collaborative efforts between academic researchers and industry scientists are essential for translating these findings into tangible medical benefits.

The chemical properties of 1-(3-methoxybutyl)-1H-1,2,3-benzotriazol-4-ol also make it a useful tool for mechanistic studies in chemical biology. By understanding how this compound interacts with biological targets at the molecular level, researchers can gain insights into disease mechanisms and develop more targeted therapies. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate the structure-function relationships of this molecule.

As research continues to uncover new applications for benzotriazole derivatives like 1-(3-methoxybutyl)-1H-1,2,3-benzotriazol-4-ol, it is clear that this class of compounds will remain a cornerstone of pharmaceutical innovation. The combination of its unique structural features and broad biological activity makes it an invaluable asset in drug discovery efforts. Future studies will likely focus on optimizing its pharmacokinetic properties and exploring novel therapeutic indications.

In conclusion,2287339-87-9and product name: 1-(3-methoxybutyl)-1H-1,2,3-benzotriazol-4-ol represent a significant advancement in chemical biology and pharmaceutical research. Their diverse biological activities and synthetic versatility make them promising candidates for developing new treatments across multiple therapeutic areas. Continued investment in research and development will be essential for realizing their full potential in improving human health.